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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dermal penetration of two carbamate

insecticides, Carbosulfan and its metabolite, Carbofuran. The following sections present

quantitative data from experimental studies, detailed methodologies, and visual representations

of the relevant biological processes to facilitate a clear understanding of their relative skin

absorption characteristics.

Executive Summary
Carbofuran exhibits a significantly higher rate of dermal penetration than Carbosulfan in in-

vitro studies using rat skin. A key finding is the cutaneous metabolism of Carbosulfan, which is

converted to the more toxic Carbofuran as it passes through the skin. While data on the dermal

absorption of Carbofuran in human skin is available, allowing for a cross-species comparison, a

direct in-vitro comparison of Carbosulfan on human skin is not readily available in the

reviewed literature. This guide synthesizes the available experimental data to provide a

comparative overview.

Quantitative Data on Dermal Penetration
The following tables summarize the key quantitative findings from in-vitro and in-vivo studies on

the dermal penetration of Carbosulfan and Carbofuran.

Table 1: In Vitro Dermal Penetration Rates in Rat Skin[1]
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Compound Dermal Penetration Rate (µg/cm²/h)

Carbofuran 1.05

Carbosulfan 0.14

Table 2: In Vitro Dermal Absorption of Carbofuran in Human and Rat Skin[2]

Species Dose (mg/cm²) Dermal Absorption (24h)

Human 9.56 0.03 ± 0.02%

Rat 10.40 0.31 ± 0.24%

Table 3: In Vivo Dermal Penetration of Carbofuran in Female Fischer 344 Rats[3]

Age Group Dermal Penetration (120h)

Young (33 days) 43%

Adult (82 days) 18%

Experimental Protocols
In Vitro Dermal Penetration Study in Rat Skin[1]
A study by Liu et al. (2003) measured the dermal penetration rates of Carbofuran and

Carbosulfan using rat abdominal skin in a static diffusion cell.

Skin Preparation: Abdominal skin was excised from male Sprague-Dawley rats. The

subcutaneous fat and connective tissue were removed.

Diffusion Cell: Static diffusion cells were used for the experiment.

Application of Compounds: Technical grades of Carbofuran and Carbosulfan were applied

at different doses to the skin surface mounted in the diffusion cells.

Incubation: The cells were incubated at 32°C for 48 hours with shaking.
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Sampling: The receptor fluid in the cell was sampled at regular intervals.

Analysis: The concentration of the compounds in the receptor fluid was analyzed by High-

Performance Liquid Chromatography (HPLC). A significant finding was that in the samples

treated with Carbosulfan, only Carbofuran was detected in the receptor fluid, indicating

complete conversion during skin passage.[1]

In Vitro Dermal Absorption of Carbofuran in Human and
Rat Skin[2]
This study compared the dermal absorption of a Carbofuran formulation (Furadan® 5G) in

human and rat skin.

Skin Samples: Human and rat skin tissues were used.

Dose Application: A dose of 9.56 mg/cm² was applied to human skin and 10.40 mg/cm² to rat

skin.

Exposure Duration: The exposure period was 8 hours, with a total study duration of 24 hours.

Analysis: The amount of Carbofuran that penetrated the skin into the receptor fluid was

measured. The results showed that rat skin had approximately tenfold greater dermal

absorption of Carbofuran compared to human skin.[2][4]

Metabolic Pathway and Experimental Workflow
The following diagrams illustrate the metabolic conversion of Carbosulfan within the skin and a

typical workflow for an in-vitro dermal penetration study.
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In-Vitro Dermal Penetration Workflow
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Discussion
The available data consistently demonstrate that Carbofuran has a higher potential for dermal

penetration compared to its parent compound, Carbosulfan. The in-vitro study on rat skin

showed a 7.5-fold higher penetration rate for Carbofuran.[1] Furthermore, the finding that

Carbosulfan is completely metabolized to Carbofuran during its passage through the skin is of

high toxicological significance, as Carbofuran is known to be more toxic.[1][5]

The comparison of Carbofuran absorption between rat and human skin highlights the

importance of species differences in dermal permeability, with rat skin being significantly more

permeable.[2] This underscores the challenge in directly extrapolating the dermal penetration of

Carbosulfan from rat studies to humans. In the absence of direct experimental data for

Carbosulfan on human skin, a conservative approach would assume a similar, if not greater,

rat-to-human permeability difference as observed for Carbofuran.

The conversion of Carbosulfan to Carbofuran is likely mediated by hydrolytic enzymes within

the skin, such as esterases, which are known to be present and metabolically active in the skin.

[6][7] This biotransformation is a critical factor in assessing the risk of dermal exposure to

Carbosulfan.

Conclusion
Based on the reviewed experimental data, Carbofuran exhibits a greater dermal penetration

potential than Carbosulfan. The cutaneous metabolism of Carbosulfan to the more toxic

Carbofuran is a key consideration for risk assessment. While direct comparative data for

Carbosulfan on human skin is lacking, the available evidence from rat skin studies, coupled

with the known species differences in skin permeability, suggests that the dermal absorption of

Carbosulfan in humans is likely to be lower than in rats, but the conversion to Carbofuran

remains a significant concern. Further in-vitro studies using human skin are warranted to

provide a more definitive comparison of the dermal penetration of these two compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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